![molecular formula C10H14ClNO3 B2777681 Methyl (2R)-2-amino-2-(4-methoxyphenyl)acetate;hydrochloride CAS No. 186801-05-8](/img/structure/B2777681.png)
Methyl (2R)-2-amino-2-(4-methoxyphenyl)acetate;hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Methyl (2R)-2-amino-2-(4-methoxyphenyl)acetate;hydrochloride, also known as Mexiletine hydrochloride, is a sodium channel blocker that is used in the treatment of cardiac arrhythmias. It was first synthesized in the 1970s and has since been used to treat various types of arrhythmias. Mexiletine hydrochloride is a class IB antiarrhythmic drug, which means it has a moderate effect on the cardiac action potential duration and conduction velocity.
Scientific Research Applications
Comparative Metabolism of Chloroacetamide Herbicides
This study explores the metabolic pathways of chloroacetamide herbicides in rat and human liver microsomes, highlighting the complex biochemical transformations these compounds undergo. Although not directly related to Methyl (2R)-2-amino-2-(4-methoxyphenyl)acetate hydrochloride, this research sheds light on how similar compounds are metabolized and their potential implications in toxicology and environmental health (Coleman et al., 2000).
Synthesis and Resolution of Amino Acids
The synthesis and resolution of amino acids, including methods to prepare L-2-Amino-5-arylpentanoic acids, demonstrate the chemical versatility of methoxyphenyl compounds and their relevance in creating biologically active molecules (Shimohigashi et al., 1976).
Monofluorinated Small Molecules
Research on monofluorinated molecules like 2-Amino-2-(2-fluorophenyl)acetic acid provides insights into structural and electronic properties relevant to drug design and materials science. Such studies can inform the applications of structurally similar compounds in developing new pharmaceuticals or materials (Burns & Hagaman, 1993).
Synthesis of Methyl-2[N-substituted-N-(2-hydroxyethyl)]amino-2-hydroxyacetates
This research highlights the synthesis of compounds with potential biological activity, showcasing the utility of methoxyphenyl derivatives in creating molecules with possible therapeutic applications. The methodology and outcomes provide a basis for further exploration into the synthesis and potential uses of Methyl (2R)-2-amino-2-(4-methoxyphenyl)acetate hydrochloride in scientific research (Percino & Hernández, 2007).
Properties
IUPAC Name |
methyl (2R)-2-amino-2-(4-methoxyphenyl)acetate;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO3.ClH/c1-13-8-5-3-7(4-6-8)9(11)10(12)14-2;/h3-6,9H,11H2,1-2H3;1H/t9-;/m1./s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VUEACPSVBZTUCV-SBSPUUFOSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(C(=O)OC)N.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=C(C=C1)[C@H](C(=O)OC)N.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14ClNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.67 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.